1-(3-ethyloxolan-3-yl)methanamine hydrochloride
Overview
Description
1-(3-ethyloxolan-3-yl)methanamine hydrochloride, also known as EOMA-HCl, is an organic compound with a variety of applications in the fields of synthetic chemistry and pharmaceutical research. It is an amine derivative of ethyloxolane, a cyclic ether with a five-membered ring structure. EOMA-HCl has been used in a number of laboratory experiments as a reagent for the synthesis of various compounds, including amino acids and peptides. In addition, it has been studied for its potential as a pharmacological agent, with research investigating its mechanism of action and biochemical and physiological effects.
Scientific Research Applications
1-(3-ethyloxolan-3-yl)methanamine hydrochloride has been used in a variety of scientific research applications, including the synthesis of amino acids and peptides, as well as in the study of its pharmacological properties. It has also been used as a reagent in the synthesis of other compounds, such as amides and esters. In addition, it has been used in the study of enzyme-catalyzed reactions, as well as in the study of enzymatic inhibitors.
Mechanism of Action
The mechanism of action of 1-(3-ethyloxolan-3-yl)methanamine hydrochloride is not fully understood. However, it is believed that the compound acts as a proton donor, donating protons to molecules in the vicinity. This proton donation can lead to the formation of new bonds between molecules, resulting in the synthesis of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3-ethyloxolan-3-yl)methanamine hydrochloride are not fully understood. However, research has shown that the compound has the potential to interact with various proteins, enzymes, and receptors in the body. In addition, it has been shown to have an effect on the activity of certain enzymes, such as cytochrome P450.
Advantages and Limitations for Lab Experiments
The use of 1-(3-ethyloxolan-3-yl)methanamine hydrochloride in lab experiments has several advantages. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. In addition, it is relatively stable, making it suitable for use in a variety of experiments. However, there are some drawbacks to using 1-(3-ethyloxolan-3-yl)methanamine hydrochloride. It is not very soluble in organic solvents, and it is not very stable in the presence of light or air.
Future Directions
The potential future directions for 1-(3-ethyloxolan-3-yl)methanamine hydrochloride are numerous. Research could be conducted to further explore its pharmacological properties, as well as its potential as an enzyme inhibitor. In addition, further research could be conducted to explore its potential as a reagent in the synthesis of other compounds, such as amides and esters. Finally, research could be conducted to explore its potential applications in the field of drug discovery and development.
Synthesis Methods
1-(3-ethyloxolan-3-yl)methanamine hydrochloride can be synthesized by reacting ethyloxolane with methylamine and hydrochloric acid. The reaction takes place in an aqueous solution, with the ethyloxolane being added to the methylamine and hydrochloric acid solution. The reaction is exothermic and the product is a white solid that is soluble in water. The yield of the reaction is typically around 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-ethyloxolan-3-yl)methanamine hydrochloride involves the reaction of 3-ethyloxolane with formaldehyde followed by reduction to form 1-(3-ethyloxolan-3-yl)methanol. The methanol is then reacted with ammonia to form 1-(3-ethyloxolan-3-yl)methanamine, which is subsequently converted to the hydrochloride salt.", "Starting Materials": [ "3-ethyloxolane", "Formaldehyde", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "3-ethyloxolane is reacted with formaldehyde in the presence of a catalyst to form 1-(3-ethyloxolan-3-yl)methanal.", "The methanal is then reduced using a reducing agent such as sodium borohydride to form 1-(3-ethyloxolan-3-yl)methanol.", "1-(3-ethyloxolan-3-yl)methanol is reacted with ammonia in the presence of a catalyst to form 1-(3-ethyloxolan-3-yl)methanamine.", "The amine is then converted to the hydrochloride salt by reacting with hydrochloric acid." ] } | |
CAS RN |
2728130-34-3 |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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